Cas no 16681-68-8 (1H-1,2,3Triazole-4-carbaldehyde)

• Product Name: 1H-1,2,3Triazole-4-carbaldehyde
• CAS No: 16681-68-8
• MF: C₃H₃N₃O
• MW: 97.0754196643829
• MDL: MFCD06739016
• CID: 211527
• PubChem ID: 227927
• Update Time: 2025-04-19

1H-1,2,3Triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,3]TRIAZOLE-4-CARBALDEHYDE
• 1H-1,2,3-Triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-5-carboxaldehyde
• 2H-triazole-4-carbaldehyde
• v-Triazole-4-carboxaldehyde
• NSC 20115
• 1,2,3-triazole-4-carbaldehyde
• 1,2,3-triazole-4-carbaldehydes
• 1H-1,2,3-TRIAZOLE-4-CARBOXALDEHYDE
• 2H-1,2,3-Triazole-4-carboxaldehyde
• Nsc20115
• 4343-71-9
• AKOS016000066
• MFCD12910478
• AB28395
• BB 0261658
• 1H-1,2,3-TRIAZOLE-5-CARBALDEHYDE
• NSC-20115
• 1,2,3-triazole-5-aldehyde
• DTXSID70281102
• 1H-INDAZOLE-1-ACETIC ACID
• FT-0649183
• 2h-1,2,3-triazole-4-carbaldehyde
• EN300-183420
• 1H-[1,2,3]Triazole-4-carbaldehyde, AldrichCPR
• 1H-1,2,3-Triazole-4-carbaldehyde #
• 16681-68-8
• AKOS006228331
• CS-0147648
• triazole aldehyde
• AT36728
• F13257
• AC-5055
• 1H-1,3-Triazole-4-carboxaldehyde
• CHEMBL505614
• DS-021782
• 1,2,3-Triazole, 4-formyl-
• 1H-1,2,3-Triazole-5-carbaldehyde; 1H-[1,2,3]Triazole-4-carbaldehyde; 2H-Triazole-4-carbaldehyde; NSC 20115;
• 1H-1,2,3Triazole-4-carbaldehyde

• MDL： MFCD06739016
• Inchi： 1S/C3H3N3O/c7-2-3-1-4-6-5-3/h1-2H,(H,4,5,6)
• InChI Key： MOLKLIYWXFEEJM-UHFFFAOYSA-N
• SMILES： O=CC1C=NNN=1

Computed Properties

• Exact Mass: 97.02760
• Monoisotopic Mass: 97.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141-142 ºC
• Boiling Point: 319.3ºC at 760mmHg
• Flash Point: 151.4ºC
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 58.64000
• LogP: -0.38280

1H-1,2,3Triazole-4-carbaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes